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An In-depth Technical Guide to the Physical Properties of Sulfur Tetrafluoride

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sulfur tetrafluoride (SF₄) is a colorless, corrosive gas with a pungent odor similar to sulfur

dioxide.[1] It serves as a potent and selective fluorinating agent, a characteristic that has

cemented its importance in the synthesis of high-value organofluorine compounds for the

pharmaceutical and specialty chemical industries. Despite its utility, its high toxicity and

reactivity, particularly with water, necessitate specialized handling procedures and a thorough

understanding of its physical characteristics. This guide provides a comprehensive overview of

the core physical properties of sulfur tetrafluoride, details the experimental methodologies for

their determination, and outlines key chemical behaviors through logical diagrams.

Core Physical Properties
The physical characteristics of sulfur tetrafluoride are critical for its storage, handling, and

application in synthetic chemistry. The data, compiled from various reputable sources, are

summarized below.

Data Summary Table
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Physical Property Value Conditions / Notes Source(s)

Molecular Formula SF₄ [1]

Molecular Weight 108.06 g/mol [1]

Appearance Colorless Gas
Standard Temperature

and Pressure
[1]

Odor
Pungent, sulfur-like

odor

Similar to sulfur

dioxide
[1]

Melting Point -121.0 °C (-185.8 °F) [1]

Boiling Point -38 °C (-36.4 °F) At 760 mmHg [1]

Density (Liquid) 1.95 g/cm³ At -78 °C

Density (Gas) 4.55 g/L At 20 °C

Vapor Density 3.78 Relative to air (Air = 1) [1]

Vapor Pressure 10.5 atm At 21.1 °C (70 °F) [1]

Solubility
Reacts vigorously with

water

Decomposes to SO₂

and HF
[1]

Soluble in benzene

Ionization Potential 12.63 eV

Experimental Protocols for Property Determination
The determination of the physical properties of a hazardous and reactive gas like sulfur

tetrafluoride requires specialized equipment and adherence to stringent safety protocols.

Standard benchtop methods must be modified to account for its low boiling point, high

pressure, and extreme reactivity.

Safety and Handling Precautions
All experimental work with SF₄ must be conducted in a well-ventilated fume hood or a

glovebox.[2] A gas-tight chemical protection suit with self-contained breathing apparatus is

required for handling potential leaks.[3] All equipment must be constructed from materials
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resistant to SF₄ and its hydrolysis product, hydrofluoric acid (HF), such as stainless steel or

Hastelloy.[4] Glass apparatus is generally unsuitable as SF₄ attacks it.[3] Reactions are

typically performed in high-pressure autoclaves or specialized flow reactors.[4][5]

Determination of Melting and Boiling Points
The melting and boiling points of SF₄ are determined using low-temperature calorimetry and

vapor pressure measurements under controlled conditions.

Principle: Differential Scanning Calorimetry (DSC) is the preferred method. A sealed, high-

pressure sample pan containing condensed SF₄ is cooled to a very low temperature (e.g.,

with liquid nitrogen). A controlled heating program is then applied. The instrument measures

the heat flow required to raise the sample's temperature. Phase transitions like melting

appear as endothermic peaks on the resulting thermogram.[6][7][8] The boiling point is

determined by measuring the vapor pressure of the liquid SF₄ at various temperatures in a

sealed, pressure-rated apparatus. The temperature at which the vapor pressure equals

atmospheric pressure (760 mmHg) is the normal boiling point.[9]

Methodology:

Sample Preparation: A small quantity of SF₄ gas is condensed into a pre-cooled, high-

pressure stainless steel crucible within a controlled inert atmosphere (e.g., a glovebox) to

prevent premature reaction with moisture. The crucible is hermetically sealed.

Calorimetric Measurement (Melting Point): The sealed crucible is placed in a DSC

apparatus. It is cooled to approximately -150 °C. The sample is then heated at a slow,

constant rate (e.g., 1-2 °C/min). The onset temperature of the large endothermic peak

corresponds to the melting point.[8]

Vapor Pressure Measurement (Boiling Point): Liquid SF₄ is placed in a thermostated

pressure vessel equipped with a pressure transducer. The temperature of the vessel is

slowly increased, and the corresponding vapor pressure is recorded. The data is plotted,

and the temperature corresponding to 1 atm is interpolated to find the boiling point.[9]

Determination of Density
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Principle: The density of gaseous SF₄ can be determined by accurately measuring the mass

of a known volume of the gas at a specific temperature and pressure. For the liquid, a similar

principle is applied at low temperatures.

Methodology (Gas):

A stainless steel gas bulb of a precisely known volume is evacuated to a high vacuum and

weighed.

The bulb is filled with SF₄ gas to a specific, measured pressure (below 1 atm) and

temperature.

The filled bulb is re-weighed. The mass of the gas is the difference between the filled and

evacuated weights.

The density is calculated by dividing the mass of the gas by the known volume of the bulb.

This can be repeated at several pressures and extrapolated to zero pressure for ideal gas

behavior correction.

Chemical Behavior and Experimental Workflows
While not possessing a biological signaling pathway, the chemical reactivity of SF₄ provides

logical relationships that can be visualized. Its vigorous hydrolysis and its role in

deoxyfluorination are two core chemical processes.

Hydrolysis of Sulfur Tetrafluoride
Sulfur tetrafluoride reacts rapidly and exothermically with water. This reaction is a critical safety

consideration, as it produces corrosive and toxic fumes. The overall reaction proceeds via an

intermediate, thionyl fluoride (SOF₂), to ultimately yield sulfur dioxide (SO₂) and hydrogen

fluoride (HF).[1]

SF₄ + 2 H₂O → SO₂ + 4 HF

The diagram below illustrates this two-step hydrolysis process.
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Sulfur Tetrafluoride (SF₄)

Thionyl Fluoride (SOF₂) + 2 HF

Initial Hydrolysis

Water (H₂O)

Sulfur Dioxide (SO₂) + 2 HF

Final Hydrolysis

Water (H₂O)

Total: 4 HF

Click to download full resolution via product page

Caption: Reaction pathway for the hydrolysis of SF₄.

Deoxyfluorination Experimental Workflow
Sulfur tetrafluoride is a key reagent for converting carbonyl groups (C=O) and alcohols (C-OH)

into difluoro (CF₂) and fluoro (CF) groups, respectively. Modern protocols often employ

continuous flow systems to enhance safety and control.[5] The diagram below shows a

generalized workflow for such a reaction.
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1. Substrate Solution
(e.g., Aldehyde in Solvent)

Syringe Pump
2. SF₄ Gas Cylinder

(with Mass Flow Controller)

3. T-Mixer

4. Heated Flow Reactor
(Pressurized PFA Tubing)

5. Quenching Solution
(e.g., aq. Alkali)

6. Product Collection

Click to download full resolution via product page

Caption: Generalized workflow for continuous flow deoxyfluorination using SF₄.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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